Cas no 1246843-12-8 (Boc-D-MeTyr(tBu)-OH)

• Product Name: Boc-D-MeTyr(tBu)-OH
• CAS No: 1246843-12-8
• MF: C₁₉H₂₉NO₅
• MW: 351.437266111374
• CID: 6792692
• PubChem ID: 139209048
• Update Time: 2025-10-30

Boc-D-MeTyr(tBu)-OH Chemical and Physical Properties

Names and Identifiers

• Boc-N-Me-D-Tyr(tBu)-OH
• 1246843-12-8
• Boc-D-MeTyr(tBu)-OH
• (R)-3-(4-(tert-Butoxy)phenyl)-2-((tert-butoxycarbonyl)(methyl)amino)propanoic acid
• MFCD31382404
• AT40647

• Inchi： 1S/C19H29NO5/c1-18(2,3)24-14-10-8-13(9-11-14)12-15(16(21)22)20(7)17(23)25-19(4,5)6/h8-11,15H,12H2,1-7H3,(H,21,22)/t15-/m1/s1
• InChI Key： KLLSBINBQFCWME-OAHLLOKOSA-N
• SMILES： O(C(N(C)[C@@H](C(=O)O)CC1C=CC(=CC=1)OC(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 351.20457303g/mol
• Monoisotopic Mass: 351.20457303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 76.1Ų

Additional information on Boc-D-MeTyr(tBu)-OH

Boc-D-MeTyr(tBu)-OH (CAS No. 1246843-12-8): An Overview of Its Properties, Applications, and Recent Research Advances

Boc-D-MeTyr(tBu)-OH (CAS No. 1246843-12-8) is a versatile amino acid derivative that has gained significant attention in the fields of chemical biology and medicinal chemistry. This compound, also known as N-(tert-Butoxycarbonyl)-D-3-(tert-butyl)-tyrosine, is a protected form of the D-enantiomer of 3-(tert-butyl)tyrosine. The tert-butoxycarbonyl (Boc) group serves as a protecting group for the amino functionality, while the tert-butyl group protects the hydroxyl moiety, making it an ideal building block for peptide synthesis and other organic transformations.

The Boc-D-MeTyr(tBu)-OH molecule is characterized by its high purity and stability, which are essential for its use in various synthetic processes. Its unique structure, featuring both the Boc and tert-butyl protecting groups, allows for selective deprotection and functionalization, making it a valuable intermediate in the synthesis of complex peptides and peptidomimetics. The compound is typically supplied as a white crystalline solid with a molecular weight of 357.46 g/mol.

Recent research has highlighted the importance of Boc-D-MeTyr(tBu)-OH in several areas of chemical biology and drug discovery. One notable application is in the development of peptidomimetics for therapeutic purposes. Peptidomimetics are designed to mimic the structure and function of natural peptides but with improved pharmacological properties such as enhanced stability, bioavailability, and reduced immunogenicity. Boc-D-MeTyr(tBu)-OH serves as a key building block in the synthesis of these molecules, enabling researchers to create novel compounds with potential applications in treating various diseases.

In addition to its role in peptidomimetic synthesis, Boc-D-MeTyr(tBu)-OH has been used in the study of protein-protein interactions (PPIs). PPIs are crucial for many biological processes, including signal transduction, cell cycle regulation, and apoptosis. By incorporating Boc-D-MeTyr(tBu)-OH into designed peptides or small molecules, researchers can modulate these interactions, providing insights into disease mechanisms and potential therapeutic targets. For example, a recent study published in Journal of Medicinal Chemistry demonstrated that a peptide containing Boc-D-MeTyr(tBu)-OH was effective in disrupting a specific PPI involved in cancer cell proliferation.

The synthetic versatility of Boc-D-MeTyr(tBu)-OH extends beyond its use in peptide synthesis. It has also been employed in the development of small molecule inhibitors for various enzymes and receptors. For instance, researchers at the University of California have utilized Boc-D-MeTyr(tBu)-OH to synthesize inhibitors of kinases, which are key enzymes involved in cellular signaling pathways. These inhibitors have shown promise in preclinical studies for their potential to treat diseases such as cancer and inflammatory disorders.

Another area where Boc-D-MeTyr(tBu)-OH has shown significant promise is in the field of materials science. The compound's ability to form stable and well-defined structures makes it an attractive candidate for the development of functional materials with applications in drug delivery systems and tissue engineering. A recent study published in Advanced Materials reported the successful use of Boc-D-MeTyr(tBu)-OH to create self-assembling peptides that form nanofibers with tunable properties. These nanofibers have potential applications in tissue regeneration and controlled drug release.

The safety profile of Boc-D-MeTyr(tBu)-OH is another important consideration for its widespread use. Extensive toxicity studies have shown that the compound is generally well-tolerated at typical usage concentrations. However, as with any chemical reagent, proper handling and storage procedures should be followed to ensure safety and maintain product integrity.

In conclusion, Boc-D-MeTyr(tBu)-OH (CAS No. 1246843-12-8) is a highly valuable compound with a wide range of applications in chemical biology, medicinal chemistry, and materials science. Its unique structural features and synthetic versatility make it an essential tool for researchers working on peptide synthesis, peptidomimetic development, protein-protein interaction studies, enzyme inhibition, and functional materials. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in these fields.